Cas no 88339-61-1 (2-Cyclohexen-1-one, 5-(3-acetyl-2,4,5,6-tetramethylphenyl)-3-hydroxy-)

• Product name: 2-Cyclohexen-1-one, 5-(3-acetyl-2,4,5,6-tetramethylphenyl)-3-hydroxy-
• CAS No: 88339-61-1
• MF: C₁₈H₂₂O₃
• MW: 286.36548
• CID: 636590
• PubChem ID: 13825216

2-Cyclohexen-1-one, 5-(3-acetyl-2,4,5,6-tetramethylphenyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 5-(3-acetyl-2,4,5,6-tetramethylphenyl)-3-hydroxy-
• 5-(3-acetyl-2,4,5,6-tetramethylphenyl)-3-hydroxycyclohex-2-en-1-one
• 88339-61-1
• 3'-Acetyl-5-hydroxy-2',4',5',6'-tetramethyl-1,6-dihydro[1,1'-biphenyl]-3(2H)-one
• DTXSID10550546

• Inchi： InChI=1S/C18H22O3/c1-9-10(2)17(13(5)19)12(4)18(11(9)3)14-6-15(20)8-16(21)7-14/h8,14,20H,6-7H2,1-5H3
• InChI Key： LLFFMZVVDIIXSC-UHFFFAOYSA-N
• SMILES： CC1=C(C(=C(C(=C1C)C(=O)C)C)C2CC(=CC(=O)C2)O)C

Computed Properties

• Exact Mass: 286.15689456g/mol
• Monoisotopic Mass: 286.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: 2.8